Cas no 425640-07-9 (Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate)

• Product Name: Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate
• CAS No: 425640-07-9
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD16037376
• CID: 1082953
• PubChem ID: 20755317
• Update Time: 2025-10-29

Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate
• methyl 2-(4-chloro-1H-indol-3-yl)-2-oxoacetate
• methyl 2-(4-chloro-1H-indol-3-yl)-2-oxo-acetate
• A923970
• DB-360602
• AC6125
• MFCD16037376
• CS-0452391
• SCHEMBL13013339
• 425640-07-9
• SY058585
• Methyl 2-(4-Chloro-3-indolyl)-2-oxoacetate

• MDL： MFCD16037376
• Inchi： 1S/C11H8ClNO3/c1-16-11(15)10(14)6-5-13-8-4-2-3-7(12)9(6)8/h2-5,13H,1H3
• InChI Key： LUFYODHNHSVJIV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(C(=O)OC)=O)=CN2

Computed Properties

• Exact Mass: 237.0192708g/mol
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate

Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate: A Comprehensive Overview

Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate, identified by the CAS number 425640-07-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug discovery. The molecule features a methyl ester group attached to an oxo-acetate moiety, which is further connected to a 4-chloroindole ring system. This unique structure contributes to its intriguing chemical properties and biological functions.

The indole core of this compound is a fundamental structural element in many natural products and synthetic drugs. The substitution pattern, particularly the chlorine atom at the 4-position of the indole ring, plays a crucial role in modulating the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substitutions in enhancing the stability and selectivity of indole derivatives for specific biological targets. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that chlorinated indoles exhibit potent anti-inflammatory and anticancer activities due to their ability to inhibit key enzymes involved in these pathways.

The oxo-acetate group in Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate introduces additional functional diversity to the molecule. This group can participate in various chemical reactions, such as nucleophilic attacks or enolate formation, making it a versatile building block for synthesizing more complex molecules. Moreover, the ester linkage provides a means for controlled drug delivery, as it can undergo hydrolysis under physiological conditions to release the active metabolite.

From a synthetic perspective, Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate can be prepared through several routes. One common method involves the condensation of chloroindole with an appropriate acetylating agent in the presence of a base. This reaction typically proceeds via an enamine intermediate, which facilitates the formation of the oxo-acetate moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of applications, Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate has shown promise in various therapeutic areas. For example, studies have demonstrated its potential as an anticancer agent by targeting specific oncogenic pathways. Additionally, its ability to modulate inflammatory responses makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks. By leveraging its reactivity, chemists have successfully synthesized bioactive molecules with improved pharmacokinetic profiles. For instance, coupling reactions with heterocyclic amines have yielded novel compounds with enhanced solubility and bioavailability.

In conclusion, Methyl (4-chloro-1H-indol-3-yl)-oxo-acetate represents a valuable compound with multifaceted applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive target for further investigation. As ongoing research continues to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic interventions across various disease states.